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Compound of Interest

Compound Name: Iloprost-d4

Cat. No.: B12422636 Get Quote

An In-depth Technical Guide to Iloprost-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iloprost is a synthetic and more stable analog of prostacyclin (PGI2), an endogenous

substance known for its potent vasodilatory and platelet aggregation inhibitory properties.[1][2]

[3][4] It is used therapeutically for conditions such as pulmonary arterial hypertension (PAH)

and severe frostbite.[3][4] Iloprost-d4 is a deuterated, stable isotope-labeled version of

Iloprost.[5][6] In this form, four hydrogen atoms in the pentanoic acid side chain are replaced

with deuterium. This isotopic substitution renders Iloprost-d4 an ideal internal standard for use

in quantitative bioanalytical methods, particularly liquid chromatography-mass spectrometry

(LC-MS/MS), to ensure the accuracy and precision of Iloprost measurement in biological

matrices.[7][8]

The use of stable isotope-labeled internal standards is a gold standard in quantitative mass

spectrometry.[8] These standards co-elute chromatographically with the non-labeled analyte

and exhibit nearly identical chemical behavior during sample extraction and ionization.

However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass

spectrometer. This allows for precise correction of any analyte loss during sample preparation

and compensates for variations in instrument response (matrix effects), leading to highly

reliable quantification.[9][10]
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The key physicochemical properties of Iloprost-d4 are summarized below. The substitution of

hydrogen with deuterium results in a predictable increase in molecular weight compared to the

unlabeled parent compound.

Property Value Reference

Analyte Name Iloprost-d4 [6]

Synonym Ciloprost-d4 [7]

Molecular Formula C₂₂H₂₈D₄O₄ [6][7][11]

Molecular Weight 364.51 g/mol [6][11]

Unlabeled CAS Number 78919-13-8 [6]

Deuterated CAS Number 1035094-10-0 [6][11]

Purity ≥99% deuterated forms (d₁-d₄) [7]

Appearance A solution in methyl acetate [7]

Mechanism of Action of Iloprost
Iloprost-d4 is chemically and pharmacologically equivalent to Iloprost in its biological action.

Iloprost mimics the effects of natural prostacyclin (PGI2) by binding to and activating the

prostacyclin receptor (IP receptor), a G protein-coupled receptor (GPCR).[2][12] This

interaction initiates a signaling cascade that is central to its therapeutic effects.

Receptor Binding and Signal Transduction: Upon binding to the IP receptor on vascular

smooth muscle cells and platelets, Iloprost activates the associated Gs alpha subunit of the

G protein.[2]

Activation of Adenylate Cyclase: The activated Gs protein stimulates the enzyme adenylate

cyclase, which converts adenosine triphosphate (ATP) to cyclic adenosine monophosphate

(cAMP).[2][13]

Downstream Effects of cAMP: The resulting increase in intracellular cAMP levels activates

Protein Kinase A (PKA). PKA, in turn, phosphorylates various downstream targets, leading

to:
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Vasodilation: In vascular smooth muscle cells, this cascade leads to a decrease in

intracellular calcium levels, causing muscle relaxation and vasodilation of both systemic

and pulmonary arterial beds.[2][14]

Inhibition of Platelet Aggregation: In platelets, elevated cAMP inhibits the activation of

glycoprotein IIb/IIIa receptors, which is crucial for platelet aggregation, thereby reducing

the risk of thrombosis.[2]

Cytoprotective and Anti-inflammatory Effects: Iloprost also exhibits cytoprotective

properties, potentially by preserving mitochondrial function, reducing oxidative stress, and

stabilizing cell membranes.[1][3] It can also suppress the release of pro-inflammatory

cytokines.[2]

Iloprost Signaling Pathway

Application and Experimental Protocols
The primary application of Iloprost-d4 is as an internal standard for the accurate quantification

of Iloprost in complex biological matrices like plasma, urine, or tissue homogenates.

General Workflow for Quantitative Analysis
The workflow involves adding a known quantity of Iloprost-d4 to a sample, followed by

extraction, chromatographic separation, and mass spectrometric detection. The ratio of the

analyte signal to the internal standard signal is used for quantification.

Workflow for Quantitative Analysis using Iloprost-d4

Detailed Protocol: Quantification of Iloprost in Human
Plasma
This protocol provides a generalized methodology for the quantification of Iloprost using

Iloprost-d4 based on standard bioanalytical practices.[9][10][15][16]

1. Materials and Reagents:

Iloprost analytical standard and Iloprost-d4 internal standard.

Human plasma (with anticoagulant, e.g., K₂EDTA).
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LC-MS grade methanol, acetonitrile, water, and formic acid.

Reagents for extraction (e.g., protein precipitation solvent like acetonitrile, or solid-phase

extraction cartridges).

2. Preparation of Standards:

Prepare stock solutions of Iloprost and Iloprost-d4 in a suitable solvent (e.g., methanol) at a

concentration of 1 mg/mL.

Create a series of working standard solutions of Iloprost by serial dilution to prepare

calibration standards.

Prepare a working solution of Iloprost-d4 (e.g., 50 ng/mL) to be used for spiking.

3. Sample Preparation (using Protein Precipitation):

Aliquot 100 µL of plasma samples (calibration standards, quality controls, and unknown

samples) into microcentrifuge tubes.

Add 10 µL of the Iloprost-d4 working solution to each tube (except for blank samples) and

vortex briefly. This results in a final internal standard concentration of, for example, 5 ng/mL.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at >10,000 g for 10 minutes at 4°C.

Transfer the supernatant to a new set of tubes or a 96-well plate.

Evaporate the solvent to dryness under a stream of nitrogen at approximately 40°C.

Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 65% water,

35% methanol with 0.1% formic acid).

4. UHPLC-MS/MS Analysis:
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Chromatography System: A UHPLC system (e.g., Agilent, Shimadzu).

Column: A reverse-phase column suitable for small molecules (e.g., C18, 2.1 x 50 mm, <2

µm particle size).

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Methanol with 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

Gradient: A suitable gradient to separate Iloprost from matrix components (e.g., 35% B to

95% B over 3 minutes).

Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex 6500 QTRAP).[15]

Ionization Source: Electrospray Ionization (ESI), negative mode.

MRM Transitions:

Iloprost: m/z 359.1 → 231.2[15]

Iloprost-d4: m/z 363.1 → 235.2 (predicted, based on d4 addition and fragmentation)

Data Analysis:

Integrate the peak areas for both Iloprost and Iloprost-d4.

Calculate the peak area ratio (Iloprost/Iloprost-d4).

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

Determine the concentration of Iloprost in the unknown samples from the calibration curve.

Quantitative Data and Clinical Relevance
While Iloprost-d4 is used in an analytical context, the data generated is crucial for

understanding the pharmacokinetics and clinical efficacy of the parent drug, Iloprost.
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Pharmacokinetic and Receptor Binding Data
Understanding the pharmacokinetic profile and receptor affinity of Iloprost is essential for

designing effective dosing regimens and interpreting bioanalytical data.

Parameter Value Reference

Protein Binding ~60% [14]

Elimination Half-Life 20-30 minutes [3][14]

Metabolism

Primarily via β-oxidation of the

carboxyl side chain to the

inactive metabolite, tetranor-

iloprost.

[1][3][14]

Excretion ~68-70% renal, ~12% fecal [3][14]

Receptor Binding Ki (nM)
IP: 11, EP₁: 11, EP₃: 56, EP₂:

1870, EP₄: 284
[7]

cAMP EC₅₀ (nM)
IP Receptor: 0.37, EP₃

Receptor: 27.5
[7]

Clinical Efficacy Data in Pulmonary Arterial
Hypertension (PAH)
The following table summarizes data from a key clinical trial (AIR study) for inhaled Iloprost,

demonstrating its therapeutic benefit.
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Outcome
Measure (12-
week study)

Iloprost Group
(n=101)

Placebo Group
(n=102)

p-value Reference

Change in 6-

Minute Walk

Distance (m)

+36.4 -4.6 0.004 [17]

Patients with

≥10% 6MWD

Improvement

37.6% 25.5% NS [17]

Improvement by

≥1 NYHA Class
23.8% 12.7% 0.03 [17]

Combined

Endpoint

Achieved*

16.8% 4.9% 0.007 [17]

Change in Mean

Pulmonary Artery

Pressure

(mmHg)

-3.3 +1.2 <0.001 [17]

*Combined endpoint: Improvement in exercise capacity (≥10% in 6MWD) and NYHA class,

without clinical deterioration.

Conclusion
Iloprost-d4 is an indispensable tool for researchers and drug development professionals

working with Iloprost. Its role as a stable isotope-labeled internal standard is critical for the

development of robust, accurate, and precise bioanalytical methods. Such methods are

fundamental for pharmacokinetic studies, clinical trial sample analysis, and therapeutic drug

monitoring, ultimately ensuring the safe and effective use of Iloprost in treating diseases like

pulmonary arterial hypertension. This guide provides the core technical information required to

understand and effectively utilize Iloprost-d4 in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iloprost-d4-stable-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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